2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-3-ethylsulfanyl-N-(4-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C25H30N4OS/c1-5-31-23-22(20-9-8-18(3)19(4)16-20)27-25(28-23)12-14-29(15-13-25)24(30)26-21-10-6-17(2)7-11-21/h6-11,16H,5,12-15H2,1-4H3,(H,26,30)
• InChI Key: UGSAFNFYLZIRJK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2(CCN(CC2)C(=O)NC3=CC=C(C=C3)C)N=C1C4=CC(=C(C=C4)C)C
• Molecular Formula: C25H30N4OS
• Molecular Weight: 434.6 g/mol

Description

2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4OS and its molecular weight is 434.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

One application of the compound lies in its role in synthesis techniques. For example, it can be involved in the synthesis of azocines, as demonstrated by Elix et al. (1972), who explored the preparation of various azocine derivatives using related triazine carboxylates in a process that highlights the flexibility of azocine ring systems (Elix et al., 1972). Similarly, Kuroyan et al. (1995) utilized derivatives of carbo(hetero)cyclospirobutanoic lactones, which could potentially include the specified compound, for the synthesis of various dicarboxylic acids (Kuroyan et al., 1995).

Crystallographic Studies

In crystallography, compounds like 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide serve as subjects for structural analysis. For instance, Gelli et al. (1994) determined the crystal structure of a similar ethyl carboxylate derivative, providing insights into the molecular configurations and bonding characteristics of such compounds (Gelli et al., 1994).

Antiviral Research

Compounds with similar structural features have been explored for their antiviral properties. Apaydın et al. (2021) synthesized and evaluated N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamides, closely related to the specified compound, for their anti-influenza virus activity. This demonstrates the potential of such compounds in developing new antiviral agents (Apaydın et al., 2021).

Spirocyclisation Reactions

The compound can be involved in spirocyclisation reactions. Adembri et al. (1977) reported the treatment of similar compounds with 1,3-binucleophiles, which could potentially include the specified compound, to create various azaspirodeca-diene derivatives, highlighting the synthetic utility of such reactions (Adembri et al., 1977).

Antimicrobial Activity

The compound's derivatives might also have antimicrobial applications. Abdel-rahman et al. (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines, which are structurally similar, and tested them for antimicrobial activities, suggesting a potential area of application for similar compounds (Abdel-rahman et al., 2002).